Cas no 6319-95-5 (3-morpholinopropanoic acid;hydrochloride)

• Product Name: 3-morpholinopropanoic acid;hydrochloride
• CAS No: 6319-95-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD00810444
• CID: 528732
• PubChem ID: 2760140
• Update Time: 2025-05-22

3-morpholinopropanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinopropanoic acid hydrochloride
• 3-(Morpholin-4-yl)propionic acid hydrochloride
• 3-morpholin-4-ylpropanoic acid,hydrochloride
• 3-Morpholin-4-yl-propionic acid hydrochloride
• 4-Morpholinepropanoicacid, hydrochloride (1:1)
• 3-morpholino-propionic acid,hydrochloride
• 3-Morpholino-propionsaeure,Hydrochlorid
• 3-(morpholin-4-yl)propanoic acid hydrochloride
• 3-(4-morpholinyl)propanoic acid hydrochloride
• 3-morpholin-4-yl-propionic acid hcl
• 4-Morpholinepropanoic acid, hydrochloride
• 3-morpholin-4-ylpropanoic acid hydrochloride
• MLS000072275
• 3-Morpholin-4-yl-propionic acid x HCl
• Cambridge id 5215011
• JLAHMPKUDAJSKA-UHFFFAOYSA-N
• NS
• 3-morpholinopropanoic acid;hydrochloride
• NSC-32028
• NSC32028
• 3-morpholin-4-ylpropanoic acid;hydrochloride
• F1929-1771
• 3-Morpholinopropanoicacidhydrochloride
• Z57683745
• 3-(Morpholin-4-yl)propanoic acid--hydrogen chloride (1/1)
• SY063619
• AKOS000113699
• SMR000012618
• CHEMBL1538807
• MFCD00810444
• DB-054422
• DTXSID50375038
• F11751
• AS-10706
• 6319-95-5
• SCHEMBL1094998
• EN300-64163

• MDL： MFCD00810444
• Inchi： 1S/C7H13NO3.ClH/c9-7(10)1-2-8-3-5-11-6-4-8;/h1-6H2,(H,9,10);1H
• InChI Key： JLAHMPKUDAJSKA-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 195.06600
• Monoisotopic Mass: 195.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.159
• Boiling Point: 299.2 °C at 760 mmHg
• Flash Point: 134.8 °C
• Refractive Index: 1.482
• PSA: 49.77000
• LogP: 0.53320

3-morpholinopropanoic acid;hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 3-morpholinopropanoic acid;hydrochloride

3-Morpholinopropanoic Acid Hydrochloride: A Comprehensive Overview

3-Morpholinopropanoic acid hydrochloride (CAS No. 6319-95-5) is a versatile compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound, often abbreviated as MOPA HCl, has garnered attention due to its role as an intermediate in the synthesis of various bioactive molecules. The morpholine ring in its structure contributes to its unique chemical properties, making it a valuable building block in drug discovery and development.

Recent advancements in chemical synthesis have highlighted the importance of 3-morpholinopropanoic acid hydrochloride in constructing complex molecular architectures. Researchers have employed this compound to synthesize a wide range of heterocyclic compounds, which are pivotal in the development of novel therapeutics. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated its utility in creating bioisosteres for existing drugs, enhancing pharmacokinetic profiles without compromising bioactivity.

The structural versatility of MOPA HCl lies in its ability to undergo multiple types of reactions, including nucleophilic substitution, condensation, and cyclization. These reactions are facilitated by the presence of the morpholine ring, which can act as both a directing group and a reactive site. Recent research has focused on optimizing reaction conditions to improve yield and selectivity when using MOPA HCl as a starting material.

In terms of applications, 3-morpholinopropanoic acid hydrochloride has been extensively used in the synthesis of peptide mimetics and small molecule inhibitors. These compounds are critical in targeting various disease states, including cancer, inflammation, and infectious diseases. For example, a study published in *Nature Communications* utilized MOPA HCl to design inhibitors targeting key enzymes involved in viral replication, showcasing its potential in antiviral drug development.

The synthesis of MOPA HCl typically involves multi-step processes that emphasize both efficiency and scalability. Recent innovations have introduced catalytic methods that reduce reaction times and minimize waste generation. These advancements align with the growing demand for sustainable chemical practices in the pharmaceutical industry.

From a safety standpoint, MOPA HCl is generally considered non-toxic under normal handling conditions. However, like all chemicals used in research settings, proper personal protective equipment (PPE) should be worn during handling to ensure worker safety. Regulatory compliance with local and international standards is also essential to mitigate risks associated with its use.

In conclusion, 3-morpholinopropanoic acid hydrochloride (CAS No. 6319-95-5) remains a cornerstone compound in modern organic synthesis due to its structural flexibility and wide-ranging applications. As research continues to uncover new synthetic pathways and therapeutic targets, the significance of this compound is expected to grow further within the scientific community.